Cas no 54555-78-1 (Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-, methyl ester)
54555-78-1 structure
Product Name:Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-, methyl ester
CAS No:54555-78-1
MF:C18H37NO5S
MW:379.555084943771
CID:1589887
Update Time:2024-09-11
Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-, methyl ester
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- Inchi: 1S/C18H37NO5S/c1-4-5-8-12-17(20)13-11-16-19(25(3,22)23)15-10-7-6-9-14-18(21)24-2/h17,20H,4-16H2,1-3H3
- InChI Key: USRPHJBSMMPNLJ-UHFFFAOYSA-N
- SMILES: C(OC)(=O)CCCCCCN(CCCC(O)CCCCC)S(C)(=O)=O
Computed Properties
- Exact Mass: 379.23941
Experimental Properties
- Density: 1.068±0.06 g/cm3(Predicted)
- Boiling Point: 490.7±55.0 °C(Predicted)
- PSA: 83.91
- pka: 15.25±0.20(Predicted)
Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-, methyl ester Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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